Cas no 1025206-10-3 ((Z)-3-anilino-2-(4-chlorophenyl)sulfonyl-3-octylsulfanylprop-2-enenitrile)

• Product Name: (Z)-3-anilino-2-(4-chlorophenyl)sulfonyl-3-octylsulfanylprop-2-enenitrile
• CAS No: 1025206-10-3
• MF: C₂₃H₂₇ClN₂O₂S₂
• MW: 463.055682420731
• MDL: MFCD00245156
• CID: 5205356
• Update Time: 2026-03-06

(Z)-3-anilino-2-(4-chlorophenyl)sulfonyl-3-octylsulfanylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-3-anilino-2-(4-chlorophenyl)sulfonyl-3-octylsulfanylprop-2-enenitrile

• MDL： MFCD00245156
• Inchi： 1S/C23H27ClN2O2S2/c1-2-3-4-5-6-10-17-29-23(26-20-11-8-7-9-12-20)22(18-25)30(27,28)21-15-13-19(24)14-16-21/h7-9,11-16,26H,2-6,10,17H2,1H3/b23-22-
• InChI Key： LACSVXQOFSPZSJ-FCQUAONHSA-N
• SMILES： C(#N)/C(/S(C1=CC=C(Cl)C=C1)(=O)=O)=C(\NC1=CC=CC=C1)/SCCCCCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on (Z)-3-anilino-2-(4-chlorophenyl)sulfonyl-3-octylsulfanylprop-2-enenitrile

Comprehensive Overview of (Z)-3-anilino-2-(4-chlorophenyl)sulfonyl-3-octylsulfanylprop-2-enenitrile (CAS No. 1025206-10-3)

(Z)-3-anilino-2-(4-chlorophenyl)sulfonyl-3-octylsulfanylprop-2-enenitrile (CAS No. 1025206-10-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique sulfonyl and sulfanyl functional group combination, which contributes to its distinct chemical properties and potential applications. Researchers are particularly interested in its Z-configuration, which plays a critical role in its reactivity and interaction with biological targets.

The compound's structure includes an anilino group and a 4-chlorophenyl moiety, making it a valuable intermediate in the synthesis of more complex molecules. Its nitrile functionality further enhances its versatility, allowing it to participate in various chemical reactions such as cycloadditions and nucleophilic substitutions. These characteristics make (Z)-3-anilino-2-(4-chlorophenyl)sulfonyl-3-octylsulfanylprop-2-enenitrile a subject of ongoing research, particularly in the development of novel pharmaceuticals and agrochemicals.

In recent years, the demand for sulfonyl-containing compounds has surged due to their widespread use in drug discovery. For instance, sulfonamides are known for their antibacterial properties, and derivatives like (Z)-3-anilino-2-(4-chlorophenyl)sulfonyl-3-octylsulfanylprop-2-enenitrile are being explored for their potential in treating resistant bacterial strains. This aligns with the growing global concern over antibiotic resistance, a hot topic in both scientific and public health circles.

Another area of interest is the compound's potential role in material science. The octylsulfanyl chain introduces hydrophobic properties, which could be leveraged in the design of self-assembling monolayers (SAMs) or liquid crystals. Such applications are highly relevant in the development of advanced electronic devices and sensors, which are currently trending in tech-driven industries.

From a synthetic perspective, the preparation of (Z)-3-anilino-2-(4-chlorophenyl)sulfonyl-3-octylsulfanylprop-2-enenitrile involves multi-step organic reactions, often requiring precise control over reaction conditions to maintain the Z-configuration. This complexity has led to discussions in green chemistry forums about optimizing synthetic routes to reduce waste and improve yield. The compound's synthesis is a prime example of how sustainable chemistry practices can be integrated into complex molecular constructions.

Given its structural features, (Z)-3-anilino-2-(4-chlorophenyl)sulfonyl-3-octylsulfanylprop-2-enenitrile is also a candidate for computational chemistry studies. Researchers use molecular docking and density functional theory (DFT) calculations to predict its interactions with biological targets or other molecules. These computational approaches are increasingly popular as they reduce the need for extensive lab work, aligning with the broader shift toward digital transformation in scientific research.

In summary, (Z)-3-anilino-2-(4-chlorophenyl)sulfonyl-3-octylsulfanylprop-2-enenitrile (CAS No. 1025206-10-3) is a multifaceted compound with promising applications in drug development, material science, and sustainable chemistry. Its unique structure and reactivity profile make it a valuable subject for ongoing research, particularly in addressing contemporary challenges such as antibiotic resistance and green synthesis. As scientific advancements continue, this compound is likely to play an increasingly important role in innovation across multiple disciplines.